Cas no 2172021-36-0 (3-(trifluoromethyl)pyridin-2-yl chloroformate)

• Product Name: 3-(trifluoromethyl)pyridin-2-yl chloroformate
• CAS No: 2172021-36-0
• MF: C₇H₃ClF₃NO₂
• MW: 225.552431344986
• CID: 6571042
• PubChem ID: 165574235
• Update Time: 2025-10-29

3-(trifluoromethyl)pyridin-2-yl chloroformate Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)pyridin-2-yl chloroformate
• 2172021-36-0
• EN300-1612680

• Inchi： 1S/C7H3ClF3NO2/c8-6(13)14-5-4(7(9,10)11)2-1-3-12-5/h1-3H
• InChI Key： BTNKSNAWVZKDQJ-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1C(=CC=CN=1)C(F)(F)F

Computed Properties

• Exact Mass: 224.9804405g/mol
• Monoisotopic Mass: 224.9804405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2Ų

Additional information on 3-(trifluoromethyl)pyridin-2-yl chloroformate

3-(Trifluoromethyl)Pyridin-2-yl Chloroformate: A Comprehensive Overview

3-(Trifluoromethyl)pyridin-2-yl chloroformate, with the CAS number 2172021-36-0, is a compound of significant interest in contemporary chemical research. This compound is notable for its unique structure, which combines a pyridine ring substituted with a trifluoromethyl group at the 3-position and a chloroformate group at the 2-position. The trifluoromethyl substituent imparts distinctive electronic and steric properties, making this compound a valuable tool in various chemical applications.

The synthesis of 3-(trifluoromethyl)pyridin-2-yl chloroformate typically involves multi-step processes, often starting from pyridine derivatives. Recent advancements in synthetic chemistry have enabled more efficient routes to this compound, leveraging catalytic systems and optimized reaction conditions. For instance, researchers have employed transition metal catalysts to facilitate the formation of the chloroformate group, thereby enhancing both yield and purity.

In terms of reactivity, 3-(trifluoromethyl)pyridin-2-yl chloroformate exhibits interesting behavior due to the electron-withdrawing nature of both the trifluoromethyl and chloroformate groups. These groups activate the pyridine ring towards nucleophilic substitution reactions, making this compound a versatile building block in organic synthesis. Recent studies have highlighted its utility in constructing bioactive molecules, such as kinase inhibitors and GPCR modulators.

The application of 3-(trifluoromethyl)pyridin-2-yl chloroformate extends beyond organic synthesis. It has been employed as an intermediate in the development of advanced materials, including stimuli-responsive polymers and optoelectronic devices. The trifluoromethyl group contributes to the thermal stability and chemical resistance of these materials, while the chloroformate group facilitates functionalization.

From an analytical standpoint, the characterization of 3-(trifluoromethyl)pyridin-2-yl chloroformate has benefited from modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. Additionally, computational chemistry methods, such as density functional theory (DFT), have been used to predict its electronic properties and reactivity patterns.

In conclusion, 3-(trifluoromethyl)pyridin-2-yl chloroformate stands out as a valuable compound with diverse applications across chemistry and materials science. Its unique structure and reactivity make it an essential component in modern synthetic strategies. As research continues to uncover new potentials for this compound, its role in advancing chemical innovation is expected to grow significantly.